Cas no 1806836-50-9 (2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806836-50-9
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4916711
• Update Time: 2025-05-20

2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-2-4-5(13)1-3(6(9)10)7(11)12-4/h1,6,13H,2H2,(H2,11,12)
• InChI Key： PILABLIKZVEDBN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C(N)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine

Professional Introduction to 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806836-50-9)

2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806836-50-9, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, a difluoromethyl group, and a hydroxyl group, contributes to its versatility and reactivity, making it a promising candidate for further chemical modifications and biological evaluations.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The specific arrangement of the substituents on the pyridine ring in 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine enhances its potential as a building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a difluoromethyl group in this compound is particularly noteworthy, as it has been shown to modulate the pharmacokinetic properties of drug candidates. Studies have demonstrated that fluorinated molecules often exhibit increased lipophilicity and resistance to enzymatic degradation, which can lead to more effective drug formulations.

The bromomethyl substituent at the 6-position of the pyridine ring provides another layer of reactivity, allowing for further functionalization through nucleophilic substitution reactions. This feature makes 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine a versatile intermediate for synthesizing more complex molecules. For instance, it can be used to introduce various pharmacophores by reacting with nucleophiles such as amines, alcohols, or thiols.

The hydroxyl group at the 5-position adds another dimension to the compound's chemical behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can significantly influence the binding affinity and selectivity of drug candidates. This feature makes 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine an attractive scaffold for designing molecules with specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. In the case of 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown that it can interact with specific targets, leading to modulatory effects on cellular pathways associated with disease processes. These findings are particularly exciting as they provide a foundation for further investigation into its potential therapeutic applications.

The synthesis of 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromomethyl group, in particular, necessitates controlled reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale applications in drug discovery.

The growing interest in heterocyclic compounds like pyridines has spurred innovation in synthetic strategies. New catalytic systems and reaction conditions have been developed to facilitate the construction of complex pyridine derivatives. These advancements are crucial for expanding the library of bioactive molecules available for therapeutic development.

The potential applications of 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in agrochemicals and material science applications as well. For instance, fluorinated compounds are often employed in crop protection agents due to their stability and efficacy.

The future prospects for this compound are promising, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine will play a crucial role in shaping the next generation of therapeutics.